Cas no 2229554-00-9 ((5-bromo-3-methylfuran-2-yl)methanesulfonamide)

• Product Name: (5-bromo-3-methylfuran-2-yl)methanesulfonamide
• CAS No: 2229554-00-9
• MF: C₆H₈BrNO₃S
• MW: 254.101619720459
• CID: 5810934
• PubChem ID: 165796984
• Update Time: 2025-05-25

(5-bromo-3-methylfuran-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-bromo-3-methylfuran-2-yl)methanesulfonamide
• EN300-1988841
• 2229554-00-9

• Inchi： 1S/C6H8BrNO3S/c1-4-2-6(7)11-5(4)3-12(8,9)10/h2H,3H2,1H3,(H2,8,9,10)
• InChI Key： AVGNAKBPPMTWMW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(CS(N)(=O)=O)O1

Computed Properties

• Exact Mass: 252.94083g/mol
• Monoisotopic Mass: 252.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7Ų

Additional information on (5-bromo-3-methylfuran-2-yl)methanesulfonamide

Comprehensive Overview of (5-bromo-3-methylfuran-2-yl)methanesulfonamide (CAS No. 2229554-00-9)

(5-bromo-3-methylfuran-2-yl)methanesulfonamide, with the CAS number 2229554-00-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the furan derivatives family, known for their versatile applications in drug discovery and material science. The presence of a bromine substituent and a methanesulfonamide group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for furan-based compounds has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in (5-bromo-3-methylfuran-2-yl)methanesulfonamide for its unique structural features, which may contribute to its bioactivity. The compound's molecular weight and solubility properties are critical factors in its application, especially in drug formulation and delivery systems. These attributes align with current trends in precision medicine and targeted therapy, where tailored molecular designs are essential.

The synthesis of CAS 2229554-00-9 involves multi-step organic reactions, often starting from commercially available furan precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, efforts are underway to optimize the synthesis process to minimize environmental impact. This aligns with the broader industry shift toward sustainable chemical production.

One of the most searched questions related to this compound is its potential role in antimicrobial and anti-inflammatory applications. Preliminary studies suggest that (5-bromo-3-methylfuran-2-yl)methanesulfonamide may exhibit promising activity against certain pathogens, though further in vitro and in vivo studies are needed. This has sparked discussions in online forums and research communities, particularly among those focused on infectious disease and immunology.

Another area of interest is the compound's potential use in agrochemicals. With the rising need for crop protection solutions, furan derivatives are being explored for their pesticidal and herbicidal properties. The bromine moiety in CAS 2229554-00-9 could enhance its efficacy, making it a candidate for next-generation plant health products. This aligns with the global push toward sustainable agriculture and reduced reliance on traditional pesticides.

From a commercial perspective, (5-bromo-3-methylfuran-2-yl)methanesulfonamide is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on the scale of production and purity requirements. Researchers are advised to verify the certificate of analysis (CoA) to ensure compliance with their experimental needs. The compound's storage conditions, typically in a cool and dry environment, are also critical to maintaining its stability.

In conclusion, CAS 2229554-00-9 represents a fascinating example of how furan chemistry continues to evolve in modern science. Its applications span pharmaceuticals, agrochemicals, and beyond, reflecting the compound's adaptability and potential. As research progresses, (5-bromo-3-methylfuran-2-yl)methanesulfonamide may emerge as a key player in addressing some of the most pressing challenges in healthcare and agriculture.